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Compound of Interest

Compound Name: nutlin-3A

CAS No.: 890090-75-2

Cat. No.: B7852587

Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Nutlin-3A, a small molecule inhibitor of the p53/MDM2 interaction. Adherence to

these protocols is crucial for minimizing exposure risks, ensuring a safe laboratory

environment, and maintaining research integrity. Nutlin-3A is classified as having acute oral

toxicity and may be harmful if swallowed.[1][2]

Immediate Safety and Handling Protocols
Before beginning any procedure involving Nutlin-3A, it is imperative to be familiar with the

necessary safety precautions and to have the appropriate personal protective equipment (PPE)

readily available.

Engineering Controls:

Always handle Nutlin-3A in a well-ventilated laboratory or under a chemical fume hood to

minimize the risk of inhalation.[3]

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield to protect against potential

splashes.[3]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required. For direct

handling of the solid compound or concentrated solutions, double gloving is recommended.

[3]

Body Protection: A standard laboratory coat is mandatory. For procedures with a higher risk

of splashing, a chemically resistant apron should be worn.[3]

Respiratory Protection: While not typically required in a well-ventilated area, a NIOSH-

approved respirator is necessary if there is a risk of aerosolization or if handling the

compound outside of a ventilated enclosure.[3]

Handling Procedures:

Avoid all direct contact with skin, eyes, and clothing.[3]

Do not breathe dust or aerosols.[3]

When weighing the solid form of Nutlin-3A, do so in a fume hood or a balance enclosure to

prevent the dispersal of fine powder.[3]

Prepare all solutions within a fume hood.[3]

Do not eat, drink, or smoke in areas where Nutlin-3A is being handled or stored.[1][4]

Wash hands thoroughly after handling the compound.[1][4]

Hazard and Handling Summary
The following table provides a summary of key quantitative and qualitative information for

Nutlin-3A for quick reference.
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Property Value Reference

Chemical Name Nutlin-3a [1]

CAS Number 675576-98-4 [1]

Molecular Formula C30H30Cl2N4O4 [1]

Molecular Weight 581.49 g/mol [1]

Oral Toxicity
Acute toxicity, Oral (Category

4)
[1]

Storage (Powder) -20°C for long-term storage. [2]

Step-by-Step Disposal Protocol
All waste containing Nutlin-3A must be treated as hazardous chemical waste.[3] Disposal must

be conducted in accordance with all prevailing country, federal, state, and local regulations.[1]

[2]

Waste Segregation:

Solid Waste: Collect all solid Nutlin-3A waste, including unused powder, contaminated

weigh boats, and spill cleanup materials, in a designated and properly labeled hazardous

waste container.[3][4]

Contaminated Labware: Place items such as pipette tips and tubes that have come into

contact with Nutlin-3A into a designated hazardous waste container.[3]

Liquid Waste: Collect all liquid waste, including unused solutions, in a sealed, leak-proof,

and clearly labeled container for hazardous liquid waste. Do not pour down the drain.[3][4]

Contaminated PPE: Dispose of all contaminated personal protective equipment as

hazardous waste according to your institution's guidelines.[3]

Container Management:
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Nutlin-3A," and any associated hazard warnings.[4]

Closure: Keep all hazardous waste containers securely closed except when actively

adding waste.[4]

Secondary Containment: It is best practice to use secondary containment for all liquid

hazardous waste containers to mitigate spills.[4]

Storage Pending Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.[4]

Ensure the storage area is inaccessible to unauthorized personnel.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Experimental Protocols
Spill Cleanup Procedure:

In the event of a Nutlin-3A spill, follow these steps to ensure safety and proper cleanup:

Evacuate and Secure the Area: Evacuate personnel from the immediate spill area.[1]

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

appropriate PPE as outlined above (chemical safety goggles, double nitrile gloves, lab coat).

Contain the Spill:

For liquid spills, absorb the material with an inert, non-combustible absorbent material

such as vermiculite, sand, or diatomite.[1][3]

For solid spills, carefully cover the spill to avoid raising dust.
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Collect the Waste:

Carefully sweep or scoop the absorbed material and spilled solid into a designated

hazardous waste container.

Decontaminate the Area:

Decontaminate the surfaces and any equipment in the spill area by scrubbing with alcohol.

[1]

Dispose of Waste:

Place all cleanup materials, including contaminated absorbent and PPE, into a sealed and

labeled hazardous waste container.

Seek Medical Attention if Necessary: If there has been any direct contact with the skin or

eyes, rinse the affected area thoroughly with large amounts of water and seek immediate

medical attention.[1][2]

Disposal Workflow Diagram
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Nutlin-3A Disposal Workflow
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Caption: Workflow for the safe disposal of Nutlin-3A waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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